An In-depth Technical Guide to the Chemical Properties of H-Trp-NH2.HCl
An In-depth Technical Guide to the Chemical Properties of H-Trp-NH2.HCl
For Researchers, Scientists, and Drug Development Professionals
Introduction
H-Trp-NH2.HCl, or L-Tryptophanamide hydrochloride, is the hydrochloride salt of the amide derivative of the essential amino acid L-tryptophan. As an endogenous metabolite, it is found in various biological fluids, including urine and blood.[1][2] Its structural similarity to tryptophan suggests potential involvement in similar biological pathways, making it a molecule of interest in biochemical and pharmaceutical research. This guide provides a comprehensive overview of the known chemical properties of H-Trp-NH2.HCl, including its physical characteristics, solubility, and stability, supported by experimental methodologies.
Chemical and Physical Properties
H-Trp-NH2.HCl is a white to off-white solid, typically in crystalline or powder form.[3] The presence of the hydrochloride salt enhances its stability and solubility in aqueous solutions compared to its free base form.[1]
Table 1: Quantitative Chemical Properties of H-Trp-NH2.HCl
| Property | Value | Source(s) |
| Molecular Formula | C₁₁H₁₄ClN₃O | [1] |
| Molecular Weight | 239.70 g/mol | |
| CAS Number | 5022-65-1 | |
| Appearance | White to off-white or pale cream solid (crystals or powder) | |
| Melting Point | 250 °C | |
| Solubility in Water | 100 mg/mL (417.19 mM); requires sonication | |
| Solubility in DMSO | 100 mg/mL (417.19 mM) with sonication; 45-48 mg/mL (187.73-200.25 mM) | |
| pKa | Not experimentally determined in available literature. |
Experimental Protocols
Determination of Aqueous Solubility (Gravimetric Method)
A standard method for determining the solubility of compounds like H-Trp-NH2.HCl is the gravimetric method.
Methodology:
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Equilibrium Saturation: An excess amount of H-Trp-NH2.HCl is added to a known volume of deionized water in a sealed, temperature-controlled vessel.
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Agitation: The suspension is agitated at a constant temperature for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.
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Phase Separation: The suspension is allowed to settle, and the supernatant is carefully filtered through a pre-weighed, fine-pore filter to remove any undissolved solid.
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Solvent Evaporation: A known volume of the clear, saturated filtrate is transferred to a pre-weighed container. The solvent (water) is then evaporated under controlled conditions (e.g., in a vacuum oven at a temperature that does not degrade the solute).
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Mass Determination: The container with the dried solute is weighed. The mass of the dissolved solid is calculated by subtracting the initial weight of the container.
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Solubility Calculation: The solubility is expressed as mass of solute per volume of solvent (e.g., mg/mL).
Figure 1. Experimental workflow for determining aqueous solubility by the gravimetric method.
Stability-Indicating HPLC Method
To assess the stability of H-Trp-NH2.HCl and identify potential degradation products, a stability-indicating High-Performance Liquid Chromatography (HPLC) method can be developed.
Methodology:
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Forced Degradation Studies: Solutions of H-Trp-NH2.HCl are subjected to various stress conditions as per ICH guidelines, including:
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Acidic hydrolysis: 0.1 M HCl at elevated temperatures (e.g., 60-80 °C).
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Alkaline hydrolysis: 0.1 M NaOH at elevated temperatures.
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Oxidative degradation: 3% H₂O₂ at room temperature.
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Thermal degradation: Heating the solid compound.
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Photolytic degradation: Exposing the solution to UV light.
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Chromatographic Conditions Development: A reverse-phase HPLC method is developed to separate the parent compound from its degradation products. This typically involves:
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Column: A C18 column is a common choice.
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Mobile Phase: A gradient or isocratic mixture of an aqueous buffer (e.g., ammonium (B1175870) acetate) and an organic solvent (e.g., acetonitrile, methanol).
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Detection: A photodiode array (PDA) detector is used to monitor the elution profile at multiple wavelengths to ensure peak purity.
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Method Validation: The developed method is validated for specificity, linearity, accuracy, precision, and robustness according to ICH guidelines.
Stability and Degradation
H-Trp-NH2.HCl is generally stable when stored as a solid in a sealed container, away from moisture, at 4°C. In solution, its stability can be influenced by the solvent and storage temperature. Stock solutions in DMSO or water should be stored at -20°C for short-term (1 month) or -80°C for long-term (6 months) storage to prevent degradation.
The tryptophan indole (B1671886) ring is susceptible to oxidation, which can lead to the formation of various degradation products, such as kynurenine (B1673888) and N-formylkynurenine. This degradation can be accelerated by exposure to light, heat, and oxidizing agents. The primary amine and amide functional groups can also undergo hydrolysis, particularly under strong acidic or basic conditions.
Reactivity and Biological Context
The reactivity of H-Trp-NH2.HCl is dictated by its functional groups: the indole ring, the primary amine, and the primary amide.
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Indole Ring: The indole nucleus can undergo electrophilic substitution reactions. It is also prone to oxidation, as mentioned in the stability section.
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Amine Group: The primary amine is nucleophilic and can react with electrophiles. It is also basic and will be protonated at physiological pH.
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Amide Group: The amide group is relatively stable but can be hydrolyzed to the corresponding carboxylic acid (tryptophan) under acidic or basic conditions, typically requiring heat.
As a derivative of tryptophan, H-Trp-NH2.HCl may interact with biological systems that recognize and process tryptophan. Tryptophan itself is a precursor for the synthesis of the neurotransmitter serotonin (B10506) and is metabolized through the kynurenine pathway, which plays a role in immune regulation. Tryptophan and its metabolites can also influence signaling pathways such as the mTOR and calcium-sensing receptor (CaSR) pathways, which are involved in cell growth, inflammation, and barrier function.
Figure 2. A potential signaling pathway involving tryptophan that may be relevant to H-Trp-NH2.HCl.
Conclusion
H-Trp-NH2.HCl is a stable, water-soluble derivative of L-tryptophan. Its chemical properties are largely defined by its constituent functional groups. While specific data on its pKa and reactivity are limited, established analytical techniques can be employed for their determination. Its identity as an endogenous metabolite and its structural relationship to tryptophan suggest its potential for interesting biological activities, warranting further investigation by researchers in drug discovery and development.
